7-(2-hydroxy-3-(4-nitrophenoxy)propyl)-3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(2-hydroxy-3-(4-nitrophenoxy)propyl)-3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H26N6O6 and its molecular weight is 458.475. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Receptor Affinity and Psychotropic Potential
Research indicates that certain derivatives of purine-2,6-dione, including structures similar to the specified compound, have been studied for their affinity towards 5-HT1A, 5-HT2A, and 5-HT7 receptors. These compounds have potential psychotropic activity, displaying anxiolytic and antidepressant properties in vivo models (Chłoń-Rzepa et al., 2013).
Cardiovascular Activity
Studies have also explored the cardiovascular activity of similar compounds. For instance, certain 8-alkylamino substituted derivatives demonstrated significant prophylactic antiarrhythmic activity and hypotensive effects (Chłoń-Rzepa et al., 2004).
Analgesic Properties
Further research includes the exploration of analgesic properties in similar purine-2,6-dione derivatives. These compounds have shown significant analgesic activity in vivo, indicating their potential as new classes of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '7-(2-hydroxy-3-(4-nitrophenoxy)propyl)-3-methyl-8-(4-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 7-(2-hydroxy-3-(4-nitrophenoxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione, which is synthesized from 3-methyl-1H-purine-2,6(3H,7H)-dione and 2-(4-nitrophenoxy)propan-1-ol. The second intermediate is 8-(4-methylpiperidin-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione, which is synthesized from 3-methyl-1H-purine-2,6(3H,7H)-dione and 4-methylpiperidine. These two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "3-methyl-1H-purine-2,6(3H,7H)-dione", "2-(4-nitrophenoxy)propan-1-ol", "4-methylpiperidine", "coupling reagents (e.g. EDC, HOBt, DIPEA)" ], "Reaction": [ "Synthesis of 7-(2-hydroxy-3-(4-nitrophenoxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione:", "- 3-methyl-1H-purine-2,6(3H,7H)-dione is dissolved in a suitable solvent (e.g. DMF, DMSO)", "- 2-(4-nitrophenoxy)propan-1-ol is added to the reaction mixture", "- The reaction mixture is heated to reflux for several hours", "- The solvent is removed under reduced pressure and the crude product is purified by column chromatography", "Synthesis of 8-(4-methylpiperidin-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione:", "- 3-methyl-1H-purine-2,6(3H,7H)-dione is dissolved in a suitable solvent (e.g. DMF, DMSO)", "- 4-methylpiperidine is added to the reaction mixture", "- The reaction mixture is heated to reflux for several hours", "- The solvent is removed under reduced pressure and the crude product is purified by column chromatography", "Coupling of the two intermediates:", "- 7-(2-hydroxy-3-(4-nitrophenoxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione and 8-(4-methylpiperidin-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione are dissolved in a suitable solvent (e.g. DMF, DMSO)", "- Coupling reagents (e.g. EDC, HOBt, DIPEA) are added to the reaction mixture", "- The reaction mixture is stirred at room temperature for several hours", "- The solvent is removed under reduced pressure and the crude product is purified by column chromatography" ] } | |
CAS No. |
941964-77-8 |
Molecular Formula |
C21H26N6O6 |
Molecular Weight |
458.475 |
IUPAC Name |
7-[2-hydroxy-3-(4-nitrophenoxy)propyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione |
InChI |
InChI=1S/C21H26N6O6/c1-13-7-9-25(10-8-13)20-22-18-17(19(29)23-21(30)24(18)2)26(20)11-15(28)12-33-16-5-3-14(4-6-16)27(31)32/h3-6,13,15,28H,7-12H2,1-2H3,(H,23,29,30) |
InChI Key |
KQMSJPDYXYZZAQ-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)C2=NC3=C(N2CC(COC4=CC=C(C=C4)[N+](=O)[O-])O)C(=O)NC(=O)N3C |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.